Cas no 1806809-78-8 (6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-carbonyl chloride)

• Product Name: 6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-carbonyl chloride
• CAS No: 1806809-78-8
• MF: C₈H₃ClF₅NO
• MW: 259.56053853035
• CID: 4811997
• Update Time: 2025-10-06

6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-carbonyl chloride

• Inchi： 1S/C8H3ClF5NO/c9-6(16)3-1-2-4(7(10)11)15-5(3)8(12,13)14/h1-2,7H
• InChI Key： DPRWAVAMFBIEAK-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C(F)F)N=C1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-carbonyl chloride

Professional Introduction to 6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-carbonyl chloride (CAS No. 1806809-78-8)

6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-carbonyl chloride, identified by the CAS number 1806809-78-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, characterized by its unique structural features that include two fluorinated alkyl groups and a reactive carbonyl chloride functionality. The presence of both difluoromethyl and trifluoromethyl substituents imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The carbonyl chloride moiety in the molecular structure of this compound is particularly noteworthy, as it serves as a versatile electrophile in organic synthesis. This functionality is commonly utilized in the formation of amides, esters, and other heterocyclic compounds, which are fundamental building blocks in drug development. The electron-withdrawing nature of the fluorine atoms enhances the reactivity of the carbonyl group, facilitating efficient coupling reactions with nucleophiles under controlled conditions.

In recent years, the demand for fluorinated compounds in pharmaceutical applications has surged due to their improved metabolic stability, lipophilicity, and binding affinity to biological targets. The dual fluorination in 6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-carbonyl chloride aligns with this trend, offering a promising scaffold for designing novel therapeutic agents. For instance, studies have demonstrated its utility in generating fluorinated pyridine-based inhibitors targeting enzymes such as kinases and proteases, which play critical roles in various diseases including cancer and inflammatory disorders.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. Researchers have leveraged its reactivity to develop streamlined synthetic routes for complex fluorinated heterocycles, reducing the number of synthetic steps while maintaining high yields. These innovations underscore the compound's significance as a key intermediate in modern drug discovery pipelines.

The structural motif of 6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-carbonyl chloride also finds relevance in materials science, particularly in the design of advanced polymers and liquid crystals. The fluorinated groups contribute to enhanced thermal stability and chemical resistance, making it a candidate for high-performance materials with specialized applications.

From a mechanistic standpoint, the compound's behavior as a carbonyl chloride allows for diverse transformations that are not typically accessible with other carbonyl derivatives. For example, it can undergo nucleophilic addition followed by elimination to form acyl anhydrides or directly react with primary amines to yield amides. Such reactivities have been exploited in combinatorial chemistry approaches to rapidly screen libraries of potential drug candidates.

The synthesis of 6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-carbonyl chloride itself presents an interesting challenge due to the sensitivity of the carbonyl chloride group. However, modern techniques such as phase-transfer catalysis and flow chemistry have enabled more efficient and scalable production methods. These developments have not only improved access to the compound but also paved the way for its broader adoption in industrial applications.

In conclusion, 6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-carbonyl chloride (CAS No. 1806809-78-8) represents a cornerstone molecule in synthetic organic chemistry with far-reaching implications across pharmaceuticals and materials science. Its unique structural features and reactivity make it indispensable for researchers seeking to develop innovative solutions in drug discovery and advanced material design. As scientific understanding continues to evolve, this compound is poised to remain at the forefront of chemical innovation.